Cas no 2680819-84-3 (benzyl N-{5-cyano-2-(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanylphenyl}carbamate)

• Product Name: benzyl N-{5-cyano-2-(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanylphenyl}carbamate
• CAS No: 2680819-84-3
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 5624436
• PubChem ID: 165932496
• Update Time: 2025-05-25

benzyl N-{5-cyano-2-(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301794
• 2680819-84-3
• benzyl N-{5-cyano-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]phenyl}carbamate
• benzyl N-{5-cyano-2-(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanylphenyl}carbamate

• Inchi： 1S/C19H17N5O2S/c1-2-17-22-18(24-23-17)27-16-9-8-14(11-20)10-15(16)21-19(25)26-12-13-6-4-3-5-7-13/h3-10H,2,12H2,1H3,(H,21,25)(H,22,23,24)
• InChI Key： NJJTZAUUFJXTQL-UHFFFAOYSA-N
• SMILES： S(C1=NNC(CC)=N1)C1=CC=C(C#N)C=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 379.11029598g/mol
• Monoisotopic Mass: 379.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 129Ų

Additional information on benzyl N-{5-cyano-2-(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanylphenyl}carbamate

Benzyl N-{5-cyano-2-(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanylphenyl}carbamate: A Comprehensive Overview

The compound benzyl N-{5-cyano-2-(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanylphenyl}carbamate (CAS No. 2680819843) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzyl group attached to a carbamate moiety. The presence of a cyano group and a sulfanylphenyl group further enhances its chemical versatility. Recent studies have highlighted its role in drug design and development, particularly in the context of enzyme inhibition and bioavailability enhancement.

Recent research has focused on the synthesis and characterization of benzyl N-{5-cyano...}carbamate, leveraging advanced synthetic methodologies such as Suzuki coupling and nucleophilic substitution. These methods have enabled the precise construction of the molecule's complex architecture. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in diverse chemical environments. Its ability to form stable derivatives has made it a valuable tool in medicinal chemistry.

In terms of pharmacological applications, benzyl N-{5-cyano...}carbamate has shown promise as a precursor for bioactive compounds. Its unique structure allows for the modulation of biological activity through strategic modifications. For instance, the incorporation of the cyano group has been linked to enhanced metabolic stability, while the sulfanylphenyl group contributes to improved solubility and permeability. These properties make it an attractive candidate for drug delivery systems.

Furthermore, computational studies have provided insights into the molecular interactions of benzyl N-{5-cyano...}carbamate with target proteins. Using molecular docking techniques, researchers have identified key binding motifs that could be exploited for therapeutic purposes. These findings underscore the compound's potential in the development of novel therapeutics targeting specific biological pathways.

The environmental impact of benzyl N-{5-cyano...}carbamate has also been a topic of recent interest. Studies on its biodegradation and toxicity profiles indicate that it poses minimal risk to ecosystems when used responsibly. This aligns with current trends toward sustainable chemistry practices, emphasizing the importance of eco-friendly chemical design.

In conclusion, benzyl N-{5-cyano...}carbamate (CAS No. 2680819843) represents a cutting-edge compound with multifaceted applications across chemistry and pharmacology. Its unique structural features and favorable pharmacokinetic properties make it a valuable asset in modern drug discovery efforts. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing medical science.